Cas no 202982-75-0 (1,5-dibromo-3-fluoro-2-methoxybenzene)

1,5-Dibromo-3-fluoro-2-methoxybenzene is a halogenated aromatic compound with a molecular formula of C₇H₅Br₂FO. This derivative of benzene features bromine substituents at the 1 and 5 positions, a fluorine at the 3 position, and a methoxy group at the 2 position, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the electron-withdrawing and donating groups influence regioselectivity. The compound is particularly useful in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.

1,5-dibromo-3-fluoro-2-methoxybenzene structure

202982-75-0 structure

Product Name:1,5-dibromo-3-fluoro-2-methoxybenzene

CAS No:202982-75-0

MF:C₇H₅Br₂FO

MW:283.920404195786

MDL:MFCD00070788

CID:252655

PubChem ID:2773964

Update Time:2025-10-22

1,5-dibromo-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1,5-dibromo-3-fluoro-2-methoxy-
- 1,5-dibromo-3-fluoro-2-methoxybenzene
- 2,4-DIBROMO-6-FLUOROANISOLE
- PC8171
- BS-51871
- CS-0193239
- MFCD00070788
- 1, 5-dibromo-3-fluoro-2-methoxybenzene
- DTXSID50378802
- SCHEMBL17875684
- A814414
- EN300-2007038
- 202982-75-0
- E76995
- Benzene, 1,5-dibromo-3-fluoro-2-methoxy-
- FT-0728040
- MDL： MFCD00070788
- Inchi： 1S/C7H5Br2FO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
- InChI Key： AUZLPBBXLAWQLN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1OC)F)Br

Computed Properties

Exact Mass: 281.86900
Monoisotopic Mass: 281.86912g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23000
LogP: 3.35930

1,5-dibromo-3-fluoro-2-methoxybenzene Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

1,5-dibromo-3-fluoro-2-methoxybenzene Customs Data

HS CODE：2909309090
Customs Data：

China Customs Code:
2909309090

Overview:

2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,5-dibromo-3-fluoro-2-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB104685-1 g	2,4-Dibromo-6-fluoroanisole, 95%; .	202982-75-0	95%	1 g	€236.00	2023-07-20
abcr	AB104685-5 g	2,4-Dibromo-6-fluoroanisole, 95%; .	202982-75-0	95%	5 g	€719.40	2023-07-20
abcr	AB104685-10 g	2,4-Dibromo-6-fluoroanisole, 95%; .	202982-75-0	95%	10 g	€1,188.40	2023-07-20
Apollo Scientific	PC8171-1g	2,4-Dibromo-6-fluoroanisole	202982-75-0	97%	1g	£260.00	2023-09-02
eNovation Chemicals LLC	Y1132924-5g	1,5-dibromo-3-fluoro-2-methoxybenzene	202982-75-0	95%	5g	$800	2024-07-23
Alichem	A013016593-250mg	2,4-Dibromo-6-fluoroanisole	202982-75-0	97%	250mg	$484.80	2023-09-02
Alichem	A013016593-500mg	2,4-Dibromo-6-fluoroanisole	202982-75-0	97%	500mg	$823.15	2023-09-02
Alichem	A013016593-1g	2,4-Dibromo-6-fluoroanisole	202982-75-0	97%	1g	$1460.20	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IZ053-50mg	1,5-dibromo-3-fluoro-2-methoxybenzene	202982-75-0	97%	50mg	315.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IZ053-200mg	1,5-dibromo-3-fluoro-2-methoxybenzene	202982-75-0	97%	200mg	790.0CNY	2021-07-15

1,5-dibromo-3-fluoro-2-methoxybenzene Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:202982-75-0)1,5-dibromo-3-fluoro-2-methoxybenzene

Order Number:A814414

Stock Status:in Stock

Quantity:25g/10g/5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):1259.0/657.0/400.0

Email:sales@amadischem.com

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